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Application Notes: Allyloxy Propanol in
Chemical Synthesis and Material Science

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Allyloxy propanol

CAS No.: 6180-67-2

Cat. No.: S3715536

Chemical Identity and Properties

Allyloxy propanol is an organic compound featuring both an alcohol and an allyl ether functional group,
making it a versatile intermediate in organic synthesis and polymer science [1]. Its structure allows for
various chemical modifications, particularly through reactions at the double bond of the allyl group or the

hydroxyl group.

Table 1: Physicochemical Properties of Allyloxy Propanol (CAS 6180-67-2)

Property Value

CAS Number 6180-67-2 [1]

Molecular Formula CeH1202 [1]

Molecular Weight 116.16 g/mol [1]

Boiling Point 186.0 £ 15.0 °C (Predicted) [1]
Density 0.917 £ 0.06 g/cm3 (Predicted) [1]
pKa 14.92 + 0.10 (Predicted) [1]
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Property Value

Related Compound 1,3-Bis(allyloxy)-2-propanol is a solid with the formula CsH1603 [2]

Synthetic Applications and Protocols

Role as a Chemical Intermediate

Allyloxy propaneol derivatives serve as key building blocks in the synthesis of more complex molecules. A
prominent application is in the pharmaceutical industry for the synthesis of B-adrenergic receptor blockers
(beta-blockers) like propranolol and esmolol [3]. These drugs share a common aryloxypropanolamine

molecular skeleton [3].

Experimental Protocol: Green Synthesis of Beta-Blocker
Intermediates

The following protocol is adapted from a recent study on the green synthesis of propranolol and esmolol,

which utilizes epoxide ring-opening reactions [3]. Allyloxy-derived epoxides can serve as key intermediates

in such pathways.

Objective: To synthesize -amino alcohol pharmaceuticals via a metal-free, acetic acid-mediated epoxide

ring-opening reaction [3].
Materials:

¢ Intermediate Epoxide: e.g., 1-allyloxy-2,3-epoxypropane or similar allyloxy-containing epoxide.

e Amine: 1-(isopropylamino)-3-(naphthalen-1-yloxy)propan-2-ol for propranolol or methyl 3-(4-(2-
hydroxy-3-(isopropylamino)propoxy)phenyl)propanoate for esmolol [3].

e Promoter: Acetic acid.

e Additive/Solvent: Methanol or Ethanol.

e Equipment: Round-bottom flask, condenser, magnetic stirrer, vacuum distillation setup.

Procedure:
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¢ Reaction Setup: In a round-bottom flask, combine the allyloxy-derived epoxide intermediate and the
appropriate amine in a 1:1 to 1:1.2 molar ratio.

e Catalysis: Add acetic acid (10-15 mol%) as a reaction promoter and methanol or ethanol as both an
additive and solvent [3].

¢ Heating and Stirring: Heat the reaction mixture with continuous stirring at a temperature of 50-70°C
for a period of 30 minutes to 2 hours. Monitor the reaction by TLC or LC-MS.

e Work-up: Upon completion, subject the crude reaction mixture directly to vacuum distillation to
remove the volatile solvents and acetic acid, which can be recovered and recycled [3].

¢ Isolation: The residue after distillation contains the pure -amino alcohol product (propranolol or
esmolol). The protocol is noted for being nearly work-up-free, bypassing the need for extraction,
drying, or filtration steps [3].

Key Advantages:

¢ Quantitative Yield: The method reports quantitative yields of the crude product [3].

¢ Green Chemistry: The process avoids toxic catalysts, heavy metals, and hazardous solvents [3].

e Scalability: The simplicity and efficiency of this one-pot method make it highly suitable for large-scale
industrial production [3].

Table 2: Key Reaction Parameters for Green Epoxide Aminolysis

Parameter Optimal Condition

Catalyst System Acetic Acid (Promoter)
Additive/Solvent Methanol or Ethanol

Reaction Temperature 50-70°C

Reaction Time 30 minutes - 2 hours

Work-up Direct Vacuum Distillation

Key Feature Metal-free, one-pot, nearly work-up-free

Material Science and Polymer Applications
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While direct references to material science applications were limited in the search results, the molecular

structure of allyloxy propanel suggests several potential uses, primarily in polymer chemistry.

¢ Reactive Diluent: It can be used as a reactive diluent in epoxy resins or acrylic coatings, reducing
viscosity without emitting volatile organic compounds (VOCSs).

¢ Polymer Monomer: The molecule can act as a monomer for the synthesis of polyethers and
polyesters.

e Surface Modification: The allyl group can undergo thiol-ene "click" chemistry for surface
functionalization of materials.

Safety and Handling

Table 3: Safety Profile of Allyloxy Propanol

Aspect Details

Signal Word Warning [1]

| Hazard Statements (GHS) | H319: Causes serious eye irritation. H335: May cause respiratory irritation.
H315: Causes skin irritation. H227: Combustible liquid [1] | | Precautionary Statements | P264: Wash skin
thoroughly after handling. P280: Wear protective gloves/eye protection. P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue

rinsing [1] | | Transport Classification | RIDADR: 1987 (Combustible Liquid) [1] |

Workflow and Signaling Pathway Diagrams

The following diagram illustrates the synthetic pathway for beta-blockers, highlighting the role of allyloxy

propanol derivatives.

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://www.smolecule.com/products/s3715536?utm_src=pdf-body
https://www.smolecule.com/products/s3715536?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0458810.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0458810.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0458810.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0458810.htm
https://www.smolecule.com/products/s3715536?utm_src=pdf-body
https://www.smolecule.com/products/s3715536?utm_src=pdf-body
https://www.smolecule.com/products/s3715536?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Glycerol or C3-Oxygenates
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The diagram above outlines the logical relationship between starting materials, key intermediates, and the

final Active Pharmaceutical Ingredient (API). The allyloxy epoxide intermediate is a crucial branch point
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where the specific amine used determines the final beta-blocker drug.

Conclusion

Allyloxy propaneol and its derivatives are valuable bifunctional intermediates in synthetic chemistry. Their
primary documented application is in the efficient, green synthesis of beta-blocker pharmaceuticals, where
they contribute to streamlined, scalable, and environmentally friendly manufacturing processes. Their
potential in material science, particularly in polymer applications, is significant and merits further targeted

investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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